![molecular formula C10H13F2N B2852116 (2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine CAS No. 2248201-96-7](/img/structure/B2852116.png)
(2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of amphetamine derivatives. It is also known as 2,4-Difluoroamphetamine (DFA) and is a potent stimulant drug. DFA has been found to have applications in scientific research, particularly in the study of the central nervous system. In
Mechanism of Action
The mechanism of action of DFA involves the release of dopamine in the brain. DFA binds to the dopamine transporter, preventing the reuptake of dopamine. This results in an increase in dopamine levels in the brain, which leads to a range of effects, including increased alertness, euphoria, and decreased appetite.
Biochemical and Physiological Effects:
DFA has a range of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain. It also increases heart rate, blood pressure, and body temperature. DFA has been found to have a high potential for abuse and addiction.
Advantages and Limitations for Lab Experiments
DFA has several advantages for lab experiments. It has a high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. DFA is also relatively easy to synthesize, which makes it readily available for research purposes. However, DFA has limitations in lab experiments, particularly in terms of its potential for abuse and addiction. Researchers must take precautions to ensure that DFA is used safely and responsibly in lab experiments.
Future Directions
There are several future directions for research on DFA. One area of research is the development of new drugs that target the dopamine transporter. Another area of research is the investigation of the effects of DFA on the brain in different populations, such as adolescents and the elderly. Additionally, there is a need for further research on the potential therapeutic applications of DFA in the treatment of psychiatric conditions. Overall, DFA has the potential to be a valuable tool for scientific research, but its use must be carefully monitored to ensure safety and ethical considerations.
Synthesis Methods
The synthesis of DFA involves the reaction of 2,4-difluoroamphetamine hydrochloride with sodium hydroxide in a mixture of water and ethanol. The resulting product is a white crystalline powder that is soluble in water and ethanol. The synthesis of DFA is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
DFA has been used in scientific research to study the central nervous system. It has been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. DFA has been used in studies to investigate the role of dopamine in addiction, mood disorders, and other psychiatric conditions. It has also been used in studies to investigate the effects of drugs on the brain.
properties
IUPAC Name |
(2R)-3-(2,4-difluorophenyl)-2-methylpropan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F2N/c1-7(6-13)4-8-2-3-9(11)5-10(8)12/h2-3,5,7H,4,6,13H2,1H3/t7-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDIGYIGSJCINMC-SSDOTTSWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=C(C=C(C=C1)F)F)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=C(C=C(C=C1)F)F)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13F2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.